Cas no 57267-91-1 (Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]-)
57267-91-1 structure
Product Name:Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]-
CAS No:57267-91-1
MF:C14H11Br3O
MW:434.948541879654
CID:345946
PubChem ID:70636964
Update Time:2025-04-19
Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]-
- 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]benzene
- DTXSID00742574
- 57267-91-1
- SCHEMBL11699890
-
- Inchi: 1S/C14H11Br3O/c1-9-2-4-10(5-3-9)8-18-14-12(16)6-11(15)7-13(14)17/h2-7H,8H2,1H3
- InChI Key: ZPKCZOHGDJHNSP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OCC1C=CC(C)=CC=1)Br)Br
Computed Properties
- Exact Mass: 431.83593
- Monoisotopic Mass: 431.83600g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1,3,5-tribromo-2-[(4-methylphenyl)methoxy]- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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